Cas no 1314759-46-0 (1-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1314759-46-0
• CID: 4694003
• PubChem ID: 82017737
• Update Time: 2025-05-20

1-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid

1-(4-Bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid

The compound 1-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No: 1314759-46-0) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted phenyl group and a carboxylic acid functional group. The presence of the bromine and methoxy substituents on the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable subject for further investigation.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their unique pharmacokinetic profiles and potential for bioisosteric replacements. The cyclopropane ring in this molecule is particularly noteworthy, as it can act as a rigid structure that enhances molecular stability and potentially improves drug-like properties such as solubility and bioavailability. The carboxylic acid group further adds versatility to the molecule, enabling it to participate in various chemical reactions, including esterification and amidation, which are crucial steps in drug design.

The 4-bromo-2-methoxyphenyl group attached to the cyclopropane ring introduces additional complexity to the molecule's structure. The bromine substituent is known to enhance the molecule's lipophilicity, which can be advantageous in drug delivery systems where higher lipid solubility is desired. On the other hand, the methoxy group contributes electron-donating effects, potentially influencing the molecule's reactivity and selectivity in biological systems. These features make 1-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid a promising candidate for exploring new therapeutic agents.

From a synthetic standpoint, this compound can be prepared through a variety of routes, including coupling reactions, oxidation processes, and cyclization reactions. The synthesis typically involves careful planning to ensure high yields and purity, given the complexity of the molecule. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to optimize the production process, making it more efficient and environmentally friendly.

In terms of applications, 1-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid has shown potential in several areas. In medicinal chemistry, it serves as a valuable building block for constructing bioactive molecules with specific pharmacological properties. For instance, its ability to form stable amide bonds makes it suitable for designing peptide-like structures with enhanced stability. Additionally, its unique electronic properties make it an interesting candidate for exploring new materials with applications in electronics or optoelectronics.

Recent advancements in computational chemistry have also provided deeper insights into the molecular behavior of this compound. Quantum mechanical calculations have revealed that the cyclopropane ring introduces significant strain into the molecule, which can influence its reactivity and interaction with biological targets. Furthermore, molecular dynamics simulations have helped researchers understand how this strain affects the molecule's conformational flexibility, providing valuable information for drug design.

In conclusion, 1-(4-bromo-2-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No: 1314759-46-0) is a multifaceted compound with exciting possibilities in chemical research and development. Its unique structure combines functional groups that offer both chemical versatility and biological relevance, making it an attractive target for further exploration. As ongoing research continues to uncover new applications and mechanisms involving this compound, its role in advancing scientific knowledge is expected to grow significantly.